Cas no 54810-82-1 (2,6-dimethyl-4-phenylaniline)

• Product Name: 2,6-dimethyl-4-phenylaniline
• CAS No: 54810-82-1
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• MDL: MFCD03700502
• CID: 1591842
• PubChem ID: 148711
• Update Time: 2025-04-21

2,6-dimethyl-4-phenylaniline Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-4-phenylaniline
• CCRIS 8859
• 3,5-Dimethyl-(1,1'-biphenyl)-4-amine
• 4-phenyl-2,6-dimethylaniline
• LS-44130
• AG-F-91158
• AC1L3XNQ
• 3,5-dimethyl-biphenyl-4-ylamine
• 4-Amino-3.5-dimethyl-biphenyl
• CTK5A2615
• 3,5-dimethyl-4-aminobiphenyl
• 4-Amino-3,5-dimethyl-biphenyl
• SureCN807863
• 3,5-Dimethyl-biphenyl-4-ylamin
• (1,1'-Biphenyl)-4-amine, 3,5-dimethyl-
• 3,5-Dimethylbiphenyl-4-amine
• Z62N5QYG7A
• SCHEMBL807863
• [1,1'-Biphenyl]-4-amine, 3,5-dimethyl-
• 3,5-Dimethyl[1,1'-biphenyl]-4-amine
• MFCD03700502
• 54810-82-1
• DB-339036
• 3,5-Dimethyl-[1,1'-biphenyl]-4-amine
• DTXSID30203305

• MDL： MFCD03700502
• Inchi： 1S/C14H15N/c1-10-8-13(9-11(2)14(10)15)12-6-4-3-5-7-12/h3-9H,15H2,1-2H3
• InChI Key： WTPHINPQMXHNMI-UHFFFAOYSA-N
• SMILES： NC1C(C)=CC(C2C=CC=CC=2)=CC=1C

Computed Properties

• Exact Mass: 197.12055
• Monoisotopic Mass: 197.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02